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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
IR3535®, the common name for 3-[N-butyl-N-acetyl]-aminopropionic acid, ethyl ester (EBAAP),

is a synthetic insect repellent with a remarkable safety profile that has led to its classification as

a biopesticide by the U.S. Environmental Protection Agency (EPA).[1][2] Its design is inspired

by the naturally occurring amino acid, β-alanine.[3][4] Commercially available in Europe since

1979 and later introduced to the United States, IR3535 is a key active ingredient in numerous

repellent formulations designed to protect against a wide range of biting arthropods, thereby

mitigating the transmission of vector-borne diseases.[1] This document provides a

comprehensive technical overview of IR3535, detailing its chemical nature, mechanism of

action, quantitative efficacy, toxicological data, and the experimental protocols used for its

evaluation.

Chemical Profile and Synthesis
While structurally analogous to β-alanine, IR3535 is not a direct derivative. It is synthetically

produced through a one-pot reaction involving the Michael addition of butylamine to ethyl

acrylate, followed by the acylation of the resulting secondary amine with acetyl chloride.[4][5]

This distinction is crucial, as its "bio-inspired" nature is based on structural mimicry rather than

direct biological sourcing.

Table 1: Chemical and Physical Properties of IR3535
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Property Value

IUPAC Name ethyl 3-(N-butylacetamido)propanoate

Common Names
IR3535®, EBAAP (ethyl

butylacetylaminopropionate)

CAS Number 52304-36-6

Molecular Formula C₁₁H₂₁NO₃

Molecular Weight 215.29 g/mol

Appearance Clear, odorless liquid

Boiling Point Approx. 290 °C (decomposition begins)

Vapor Pressure
Low; evaporation from surfaces is delayed when

in a polymer matrix

Solubility High water solubility

Source: Merck KGaA, PubChem[1][6]

Mechanism of Action: A Multi-Receptor Modulator
The repellent effect of IR3535 is multifaceted, involving interactions with both the

chemosensory (olfactory and gustatory) and nervous systems of insects. The mode of action is

considered non-toxic, disrupting the host-seeking behavior of arthropods.[1][7]

Olfactory and Gustatory Receptor Disruption
IR3535 functions primarily by interfering with an insect's sense of smell (olfaction) and taste

(gustation).[1] Blood-sucking arthropods use sensory receptors to detect cues such as carbon

dioxide, lactic acid, and other volatile organic compounds emitted by hosts.[7] IR3535 masks

these attractive cues, making the host difficult to locate.[7]

Studies on Aedes aegypti odorant receptors (ORs) expressed in Xenopus oocytes have

demonstrated that IR3535 acts as a potent, non-specific antagonist.[8][9] For instance, it

strongly inhibits both the indole-activated AaOR2 and the octenol-activated AaOR8.[9][10] This

broad inhibitory action suggests it may target the obligatory OR co-receptor (Orco), scrambling
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the insect's perception of various odors.[8] Additionally, evidence indicates that IR3535

activates bitter-sensing gustatory receptor neurons, contributing a deterrent taste component to

its repellent profile.[4][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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